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Compound Name: SSR 146977 hydrochloride

Cat. No.: B560258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SSR 146977 hydrochloride is a potent and selective non-peptide antagonist of the tachykinin

NK3 receptor. It is a valuable tool for investigating the physiological and pathological roles of

the NK3 receptor and its endogenous ligand, neurokinin B. The tachykinin system, including

the NK3 receptor, is implicated in a variety of biological processes, particularly in the central

nervous system, and is a target for the development of therapeutics for neuropsychiatric and

other disorders. These application notes provide a detailed protocol for the intraperitoneal (IP)

injection of SSR 146977 hydrochloride in preclinical animal models, along with relevant

quantitative data and a depiction of the associated signaling pathway.

Quantitative Data Summary
The following table summarizes the effective doses of SSR 146977 hydrochloride
administered via intraperitoneal injection in various in vivo studies.
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Animal Model Application Doses (IP)
Observed
Effect

Reference

Gerbil
Inhibition of

turning behavior
0.2 mg/kg

ID50 for

inhibiting turning

behavior

[1]

Gerbil

Prevention of

decreased

locomotor activity

10 and 30 mg/kg

Prevented the

decrease in

locomotor activity

mediated by NK3

receptor

stimulation

[1]

Guinea Pig

Antagonism of

senktide-induced

acetylcholine

release in the

hippocampus

0.3 and 1 mg/kg

Antagonized the

effects of the

NK3 receptor

agonist senktide

[1]

Guinea Pig

Antagonism of

senktide-induced

norepinephrine

release in the

prefrontal cortex

0.3 mg/kg

Antagonized the

effects of the

NK3 receptor

agonist senktide

[1]

Guinea Pig

Prevention of

haloperidol-

induced increase

in spontaneously

active dopamine

A10 neurons

1 and 3 mg/kg

Prevented the

haloperidol-

induced increase

in the number of

active neurons

[1]

Guinea Pig Inhibition of

bronchial

hyperresponsive

ness and

microvascular

permeability

0.1 - 1 mg/kg Inhibited

acetylcholine-

induced

bronchial

hyperresponsive

ness and

histamine-

[1]
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induced

microvascular

permeability

Guinea Pig

Inhibition of citric

acid-induced

cough

0.03 - 1 mg/kg

Dose-dependent

inhibition of

cough

[1]

Experimental Protocols
Reagent Preparation
1. Stock Solution Preparation:

SSR 146977 hydrochloride is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)

and ethanol. Due to the poor aqueous solubility of the compound, a stock solution in an organic

solvent is recommended.

Materials:

SSR 146977 hydrochloride powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Procedure:

Aseptically weigh the desired amount of SSR 146977 hydrochloride powder.

Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,

10 mg/mL or 100 mM).

Vortex thoroughly until the compound is completely dissolved.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

2. Dosing Solution Preparation:
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For intraperitoneal injection, the stock solution must be diluted to the final desired concentration

in a vehicle that is well-tolerated by the animals. It is crucial to minimize the percentage of

organic solvent in the final injection volume to avoid toxicity.

Materials:

SSR 146977 hydrochloride stock solution

Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

Sterile polypropylene tubes

Procedure:

On the day of the experiment, thaw an aliquot of the SSR 146977 hydrochloride stock

solution.

Calculate the required volume of the stock solution based on the desired final

concentration and the total volume of the dosing solution to be prepared.

Dilute the stock solution with sterile saline or PBS to the final concentration. Note: The

final concentration of DMSO should be kept to a minimum, ideally below 5% of the total

injection volume. A pilot study to determine the optimal vehicle composition that ensures

solubility and minimizes adverse effects is recommended.

Vortex the dosing solution thoroughly to ensure homogeneity.

Prepare a vehicle control solution containing the same concentration of DMSO in saline or

PBS as the drug solution.

Intraperitoneal Injection Protocol (Rodents)
This protocol provides a general guideline for intraperitoneal injection in rodents (e.g., mice,

rats, gerbils, guinea pigs). All procedures should be performed in accordance with institutional

animal care and use committee (IACUC) guidelines.

Materials:
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Prepared dosing solution of SSR 146977 hydrochloride

Vehicle control solution

Sterile syringes (1 mL or 3 mL)

Sterile needles (25-27 gauge)

Animal scale

70% ethanol

Procedure:

Weigh the animal to determine the correct injection volume based on its body weight and

the desired dose (mg/kg).

Gently restrain the animal. For mice and rats, one common method is to scruff the animal

to immobilize the head and body.

Position the animal with its head tilted slightly downwards to move the abdominal organs

away from the injection site.

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent puncture of the bladder or cecum.

Swab the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle into the peritoneal cavity. Be careful not to insert

the needle too deeply to avoid puncturing internal organs.

Gently aspirate by pulling back the plunger to ensure that no blood or urine is drawn into

the syringe. If fluid is aspirated, discard the needle and syringe and start with a fresh

preparation.

Inject the calculated volume of the dosing solution or vehicle control smoothly and steadily.

Withdraw the needle and return the animal to its cage.
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Monitor the animal for any signs of distress or adverse reactions following the injection.

Visualizations
Signaling Pathway of the NK3 Receptor
The following diagram illustrates the canonical signaling pathway activated by the tachykinin

NK3 receptor, which is antagonized by SSR 146977.
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Caption: NK3 Receptor Signaling Pathway and its antagonism by SSR 146977.

Experimental Workflow
The following diagram outlines the general workflow for an in vivo study using intraperitoneal

injection of SSR 146977 hydrochloride.

Caption: General workflow for in vivo studies with SSR 146977 hydrochloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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